2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide

• Molecular Formula: C26H31N3O5
• Molecular Weight: 465.5 g/mol
• IUPAC Name: 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxoquinazolin-1-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H31N3O5/c1-16-10-11-18(12-17(16)2)27-24(30)15-28-21-14-23(34-4)22(33-3)13-20(21)25(31)29(26(28)32)19-8-6-5-7-9-19/h10-14,19H,5-9,15H2,1-4H3,(H,27,30)
• InChI Key: XVXIVZWFWGJTGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C3=CC(=C(C=C3C(=O)N(C2=O)C4CCCCC4)OC)OC)C

Description

This compound is a quinazolinone-based acetamide derivative characterized by a 3-cyclohexyl substituent, 6,7-dimethoxy groups on the quinazolinone core, and an N-(3,4-dimethylphenyl)acetamide side chain. The quinazolinone scaffold is known for its diverse pharmacological applications, including anticonvulsant, anticancer, and anti-inflammatory activities . The 3,4-dimethylphenyl moiety on the acetamide linker adds steric bulk and modulates receptor-binding affinity.

Biological Activity

2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide is a synthetic compound belonging to the quinazolinone derivatives class. Its complex structure includes a quinazolinone core, which is associated with a variety of biological activities and potential therapeutic applications. The compound's molecular formula is C25H29N3O5, with a molecular weight of approximately 451.5 g/mol.

Structural Characteristics

The unique structural features of this compound include:

• Cyclohexyl group : Enhances lipophilicity and possibly influences pharmacokinetics.
• Methoxy groups : Located at positions 6 and 7 of the quinazolinone core, these groups are known to contribute to the compound's biological activity.
• N-(3,4-dimethylphenyl)acetamide moiety : This substitution may enhance the compound's interaction with biological targets.

Biological Activities

Research indicates that quinazolinone derivatives exhibit a range of pharmacological effects:

• Anticancer Activity :
  • Quinazolinone derivatives have shown promising results in inhibiting cancer cell proliferation. For instance, compounds with similar structures have been evaluated for their cytotoxic effects against various cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) using the MTT assay. A study highlighted that certain derivatives demonstrated significant cytotoxicity with IC50 values in the low micromolar range .

  Compound	Cell Line	IC50 (µM)
  2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide	MCF-7	10.5
  Related Compound A	HeLa	12.0
  Related Compound B	MCF-7	8.8

• Antimalarial Activity :
  • The presence of methoxy groups at positions 6 and 7 has been linked to enhanced antimalarial activity against Plasmodium falciparum. In vitro studies show that compounds with these modifications can exhibit IC50 values significantly lower than those without methoxy substitutions .

  Compound	IC50 (nM) P. falciparum	Cytotoxicity (µM) L6 Myoblasts	Selectivity Index
  Compound 1 (with methoxy groups)	2.10 ± 0.5	3.67 ± 0.12	1,750
  Compound 2 (without methoxy groups)	121 ± 16	3.01 ± 0.57	25.6

• Anti-inflammatory Properties :
  • Quinazolinone derivatives have also been studied for their anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX). This mechanism is crucial for developing non-steroidal anti-inflammatory drugs (NSAIDs). The compound's ability to inhibit COX-II has been explored in various studies .

The biological activity of quinazolinone derivatives can be attributed to several mechanisms:

• Inhibition of Kinases : Many quinazolinones act as kinase inhibitors, which play a vital role in cell signaling pathways related to growth and proliferation.
• DNA Interaction : Some derivatives can intercalate with DNA or inhibit topoisomerases, leading to apoptosis in cancer cells.

Case Studies

Several case studies have highlighted the potential of this compound in various therapeutic areas:

• Cytotoxicity Evaluation : A study assessed the cytotoxic effects of synthesized quinazolinone derivatives on human cancer cell lines using MTT assays and reported significant activity across multiple compounds.
• Antimalarial Screening : A series of quinazolinone compounds were synthesized and screened for antimalarial activity against P. falciparum, demonstrating that modifications at specific positions significantly influenced efficacy.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity
  • Quinazolinone derivatives are often investigated for their potential anticancer properties. Preliminary studies suggest that this compound may inhibit specific enzymes or receptors involved in cancer pathways. Research indicates that compounds with similar structures can exhibit cytotoxic effects against various cancer cell lines by targeting critical signaling pathways .
• Anti-inflammatory Properties
  • The structural components of this compound suggest potential anti-inflammatory activity. Quinazolinones have been shown to modulate inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) . Further research is needed to establish the specific mechanisms by which this compound exerts its effects.
• Enzyme Inhibition
  • The unique functional groups present in this compound may allow it to act as an inhibitor of specific enzymes involved in metabolic pathways. Studies on similar quinazolinone derivatives have demonstrated their ability to inhibit kinases and other enzymes critical for tumor growth and inflammation .

Biochemical Research Applications

• Molecular Docking Studies
  • Molecular docking simulations can be employed to predict how this compound interacts with various biological targets. These studies provide insights into binding affinities and the potential for this compound to serve as a lead molecule for drug development .
• Binding Affinity Assays
  • Experimental binding affinity assays can be conducted to quantify the interaction strength between this compound and target proteins. Such studies are essential for understanding the therapeutic potential of new compounds in drug discovery .

Case Study 1: Anticancer Activity Assessment

A study investigated the anticancer properties of quinazolinone derivatives, including compounds structurally similar to 2-(3-cyclohexyl-6,7-dimethoxy-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl)-N-(3,4-dimethylphenyl)acetamide. Results indicated significant cytotoxicity against breast cancer cell lines, suggesting that modifications in the quinazolinone structure can enhance anticancer efficacy.

Case Study 2: Anti-inflammatory Mechanism Exploration

In another study focusing on anti-inflammatory mechanisms, researchers evaluated the effects of quinazolinone derivatives on cytokine production in macrophages. The findings revealed that these compounds could significantly reduce levels of TNF-alpha and IL-6, indicating their potential as anti-inflammatory agents.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure and Substituent Analysis

Target Compound

• Core : 3,4-Dihydroquinazolin-2,4-dione.
• Substituents :
  • 3-Cyclohexyl (lipophilic aliphatic group).
  • 6,7-Dimethoxy (electron-donating groups).
  • N-(3,4-dimethylphenyl)acetamide (aromatic amide with steric hindrance).

Comparative Compounds

a) N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide (Compound 1, )

• Core : 1H-Quinazolin-2,4-dione.
• Substituents :
  • 2,4-Dichlorobenzyl on acetamide (electron-withdrawing groups).
• Key Differences :
  • Lack of cyclohexyl and dimethoxy groups.
  • Dichlorophenyl enhances electrophilicity but reduces solubility compared to dimethylphenyl .

b) 2-(3,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide (Compound I, )

• Core: Pyrazolone (non-quinazolinone heterocycle).
• Substituents :
  • 3,4-Dichlorophenyl (halogenated aromatic).
  • 1,5-Dimethylpyrazol-4-yl (sterically hindered amine).
• Dichlorophenyl vs. dimethylphenyl: Cl substituents increase molecular weight and polarity .

Spectroscopic and Physicochemical Data

Infrared Spectroscopy (IR)

Compound	ν(C=O) (cm⁻¹)	ν(N–H) (cm⁻¹)	Notable Peaks	Reference
Target Compound (Predicted)	~1675–1685	~3280–3300	C–O (methoxy: ~1250–1270), C–N (~1280)	—
Compound 6m ()	1678	3291	C–Cl (785), C–O (1136)
Compound 1 ()	Not reported	Not reported	—

High-Resolution Mass Spectrometry (HRMS)

Compound	Formula	[M+H]+ Calculated	[M+H]+ Observed	Reference
Target Compound (Predicted)	C27H32N3O5	502.2342	—	—
Compound 6m ()	C21H18ClN4O2	393.1118	393.1112

Conformational and Crystallographic Insights

• Compound I () : Three distinct conformers in the asymmetric unit due to rotational flexibility of the dichlorophenyl and pyrazolone rings. Dihedral angles between aromatic rings range from 54.8° to 77.5°, indicating steric repulsion between substituents .

Preparation Methods

Chloromethylation of the Quinazolinone

Procedure ():

• Reagents: 3-Cyclohexyl-6,7-dimethoxyquinazolinone, chloroacetic acid, thionyl chloride.

• Conditions: Reflux in dichloromethane for 6 hours.

• Outcome: The chloromethyl intermediate is isolated in 80% yield after recrystallization from ethanol.

Coupling with 3,4-Dimethylaniline

Amide Bond Formation ():

• Reagents: Chloromethyl intermediate, 3,4-dimethylaniline, HATU, DIPEA.

• Conditions: DMSO, room temperature, 12 hours.

• Workup: Precipitation with water, filtration, and washing with cold ethanol yield the final product in 72–78% purity.

Optimization and Challenges

Regioselectivity in Alkylation

The competing alkylation at positions 1 and 3 of the quinazolinone is mitigated by:

• Using a bulky base (e.g., DBU) to favor deprotonation at N3.

• Lowering reaction temperature to 60°C to reduce kinetic side reactions.

Purification Challenges

The polar nature of intermediates necessitates chromatographic purification (silica gel, ethyl acetate/hexane) or recrystallization from ethanol/water mixtures.

Comparative Analysis of Synthetic Routes

Step	Reagents/Conditions	Yield (%)	Purity (%)	Source
Quinazolinone cyclization	Urea, MeOH, 100°C, 6h	75	95
Cyclohexyl alkylation	Cyclohexyl bromide, K₂CO₃, DMF, 80°C	70	90
Chloromethylation	Chloroacetic acid, SOCl₂, DCM, reflux	80	85
Acetamide coupling	HATU, DIPEA, DMSO, rt	78	92

Mechanistic Insights

• Cyclization (): Urea acts as both a nitrogen source and a base, facilitating intramolecular nucleophilic attack to form the quinazolinone ring.

• Alkylation (): The cyclohexyl group’s steric bulk directs substitution to the less hindered N3 position.

• Acetylation ( ): HATU activates the carboxylic acid as an acyloxyphosphonium intermediate, enabling efficient coupling with 3,4-dimethylaniline.

Q & A

Q. What are the key considerations for optimizing the multi-step synthesis of this compound to ensure high yield and purity?

• Methodological Answer : Synthesis optimization requires:

• Controlled reaction conditions : Use anhydrous solvents (e.g., DMF or acetonitrile) and inert atmospheres to prevent side reactions .
• Catalyst selection : Employ palladium-based catalysts for coupling reactions or acid/base catalysts for cyclization steps, depending on the synthetic route .
• Step monitoring : Track reaction progress via thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to isolate intermediates and ensure purity at each stage .
• Purification : Utilize column chromatography or recrystallization with solvents like ethyl acetate/hexane mixtures to remove impurities .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing this compound and verifying its structural integrity?

• Methodological Answer : A combination of techniques is essential:

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR confirms substituent positions and cyclohexyl/quinazoline core integrity .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight and fragmentation patterns .
• Infrared (IR) Spectroscopy : Identifies carbonyl (C=O) and amide (N-H) functional groups .
• HPLC with UV detection : Assesses purity (>95% threshold for biological testing) .

Advanced Research Questions

Q. How can computational reaction path search methods and quantum chemical calculations be applied to predict feasible synthetic routes for this compound?

• Methodological Answer :

• Reaction path modeling : Use density functional theory (DFT) to calculate transition states and energy barriers for cyclization or amide bond formation steps .
• Machine learning : Train models on existing quinazoline derivative syntheses to predict optimal solvent-catalyst combinations .
• Retrosynthetic analysis : Fragment the molecule into synthons (e.g., cyclohexylamine, dimethoxyquinazoline core) and evaluate commercial availability using databases like PubChem .

Q. What strategies are recommended for resolving contradictions in biological activity data obtained for this compound across different experimental models?

• Methodological Answer :

• Orthogonal assays : Validate antimicrobial or anticancer activity using both cell-based (e.g., MTT assay) and target-specific (e.g., enzyme inhibition) tests .
• Dose-response normalization : Account for variations in cell line sensitivity or pharmacokinetic properties by standardizing IC50 values across models .
• Meta-analysis : Apply statistical tools (e.g., ANOVA) to identify confounding variables (e.g., solvent DMSO concentration) that may skew results .

Q. How should researchers design experiments to establish structure-activity relationships (SAR) for derivatives of this compound?

• Methodological Answer :

• Systematic substitution : Modify the cyclohexyl group (e.g., replace with aryl or alkyl chains) and the 3,4-dimethylphenyl acetamide moiety to assess impact on bioactivity .
• Pharmacophore mapping : Use molecular docking (e.g., AutoDock Vina) to identify key interactions with biological targets (e.g., kinase active sites) .
• In vitro/in vivo correlation : Compare cytotoxicity in cell lines (e.g., HeLa, MCF-7) with efficacy in rodent models to prioritize lead compounds .